![molecular formula C10H18N6O2 B2658137 Tert-butyl 3-amino-3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate CAS No. 2378503-23-0](/img/structure/B2658137.png)
Tert-butyl 3-amino-3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate
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Description
Tert-butyl 3-amino-3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C10H18N6O2 and its molecular weight is 254.294. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis
A study described a practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy. This method achieved a high overall yield and enantioselectivity, applicable to electronically neutral and rich substituted phenyl substrates, showcasing the compound's role in synthesizing chiral pyrrolidine derivatives (Chung et al., 2005).
Metabolism and Pharmacokinetics
Another research focused on the metabolism of a prostaglandin E2 agonist, highlighting the oxidative pathways involving the tert-butyl moiety. This study contributes to understanding the metabolic profile of compounds with tert-butyl groups, relevant for drug development (Prakash et al., 2008).
Catalytic and Synthetic Applications
Research on heteroleptic ytterbium complexes demonstrated their effectiveness as catalysts for styrene hydrophosphination and hydroamination. The study presents new avenues for the application of tert-butyl based ligands in catalysis, leading to anti-Markovnikov monoaddition products (Basalov et al., 2014).
Regioselectivity in Synthesis
A comparative study on the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles explored reaction media's impact on regioselectivity. This research informs on the conditions favoring the formation of specific pyrazole isomers, crucial for designing compounds with precise structural features (Martins et al., 2012).
Synthesis of Complex Molecules
A study outlined a novel one-step, continuous flow synthesis of pyrrole-3-carboxylic acids from tert-butyl acetoacetates. This method leverages in situ hydrolysis of t-butyl esters, offering a streamlined approach to synthesizing pyrrole derivatives, vital for pharmaceutical chemistry (Herath & Cosford, 2010).
Properties
IUPAC Name |
tert-butyl 3-amino-3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N6O2/c1-9(2,3)18-8(17)16-5-4-10(11,6-16)7-12-14-15-13-7/h4-6,11H2,1-3H3,(H,12,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUDKJZMHTDSZMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)(C2=NNN=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.